Cas no 928-55-2 (1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers))

1-Ethoxyprop-1-ene, a mixture of cis and trans isomers, is a versatile intermediate in organic synthesis and industrial applications. This compound is characterized by its reactive double bond and ethoxy functional group, making it useful in polymerization, cross-coupling reactions, and the production of specialty chemicals. The presence of both isomers enhances its reactivity profile, allowing for selective transformations under controlled conditions. Its stability under standard storage conditions and compatibility with a range of solvents and reagents contribute to its utility in fine chemical manufacturing. The compound is typically handled under inert atmospheres to prevent premature polymerization or degradation.
1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) structure
928-55-2 structure
Product Name:1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers)
CAS No:928-55-2
MF:C5H10O
MW:86.1323018074036
MDL:MFCD00015184
CID:40264
PubChem ID:5365091
Update Time:2025-05-28

1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Chemical and Physical Properties

Names and Identifiers

    • ETHYL 1-PROPENYL ETHER
    • 1-propene, 1-ethoxy
    • Ethyl propenyl ether
    • Ethyl propenyl ether, mixture of cis- and trans-isomers
    • Vinyl propyl ether
    • Propenyl ethyl ether
    • Ethyl-1-propenyl ether, mixture of (cis) and trans
    • Ethyl 1-Propenyl Ether (cis- and trans- mixture)
    • 1-Ethoxyprop-1-ene, mixture of cis and trans
    • 1-ETHOXY-1-PROPENE
    • 1-ethoxypropene
    • 1-Propenylethyl ether
    • ether,ethylpropenyl
    • ethyl (E,Z)-1-propenyl ether
    • ethyl (E,Z)-prop-1-enyl ether
    • Ethyl 1-proenyl ether
    • Ethyl-1-propenyl ether, Mixture of cis and trans
    • Ethyl-1-propenyl ether
    • Ether, ethyl propenyl
    • (E)-1-ethoxyprop-1-ene
    • (E)-1-Propenyl ethyl ether
    • 1-Propene, 1-ethoxy-
    • (E)-1-ethoxy-1-propene
    • JH817DUE12
    • XDHOEHJVXXTEDV-HWKANZROSA-N
    • ETHYLPropenyl ether
    • ethyl prop-1-enyl ether
    • C2H5OCH=CHCH3
    • trans-1-Ethoxypropene
    • ethyl (1-propenyl) ether
    • (E)-1-Ethoxypropene
    • Ethyl-1-pro
    • 1-Ethoxy-1-propene (ACI)
    • Ether, ethyl propenyl (6CI, 7CI, 8CI)
    • (1-Propen-1-yloxy)ethane
    • Ethyl 1-propen-1-yl ether
    • NSC 6107
    • 1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers)
    • Ethyl-1-propenyl ether,mixture of cis and trans
    • Ethyl trans-1-propenyl ether
    • Ethyl 1-propenyl ether, cis + trans
    • A844368
    • Z281777810
    • Q27281505
    • trans-Ethyl propenyl ether
    • AKOS000121869
    • Ethyl-1-propenyl ether, cis and trans
    • trans-Propenyl ethyl ether
    • 4696-26-8
    • 4TK5QAZ92W
    • trans-1-ethoxy-propene
    • 3-01-00-01871 (Beilstein Handbook Reference)
    • (1E)-1-ethoxyprop-1-ene
    • BRN 1735974
    • 1-Propene, 1-ethoxy-, (1E)-
    • UNII-4TK5QAZ92W
    • trans-CH3CH=CH-OC2H5
    • UNII-JH817DUE12
    • EINECS 213-176-0
    • Ethyl propenyl ether, cis + trans
    • 928-55-2
    • 1-Propene, 1-ethoxy-, (E)-
    • EN300-29202
    • F8886-8258
    • MFCD00015184
    • Ether, ethyl propenyl, (E)-
    • 1-Propenyl ethyl ether, (E)-
    • MDL： MFCD00015184
    • Inchi： 1S/C5H10O/c1-3-5-6-4-2/h3,5H,4H2,1-2H3
    • InChI Key： XDHOEHJVXXTEDV-UHFFFAOYSA-N
    • SMILES： O(CC)C=CC
    • BRN： 1735974

Computed Properties

  • Exact Mass: 86.07320
  • Monoisotopic Mass: 86.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 39.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.778 g/mL at 25 °C(lit.)
  • Melting Point: -140°C (estimate)
  • Boiling Point: 70°C(lit.)
  • Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
  • Refractive Index: n20/D 1.398(lit.)
  • Water Partition Coefficient: dissolution
  • PSA: 9.23000
  • LogP: 1.55650
  • Solubility: Soluble in most organic solvents, slightly soluble in water.

1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Security Information

  • Symbol: GHS02 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H315,H319,H335
  • Warning Statement： P210,P261,P305+P351+P338
  • Hazardous Material transportation number：UN 3271 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-36/37/38
  • Safety Instruction： S16-S26-S36/37/39-S37/39
  • RTECS：KO0525000
  • Hazardous Material Identification： F Xi
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11; R36/37/38
  • HazardClass：3
  • PackingGroup：II
  • Storage Condition：Flammable area

1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Customs Data

  • HS CODE：2909199090
  • Customs Data：

    China Customs Code:

    2909199090

    Overview:

    2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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E927413-1g
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1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Production Method

Production Method 1

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Bis(2-ethylhexyl)amine
Reference
Method for the production of unsaturated ethers
, European Patent Organization, , ,

Production Method 2

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Pyridine ;  125 °C; 90 - 160 °C; 100 - 140 °C
Reference
Method and apparatus for continuous preparation of 1-ethoxyprop-1-ene
, China, , ,

Production Method 3

928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Rhodium(1+), aqua-d2-bis(trimethylphosphine)-, tetrafluoroborate(1-) (1:1) Solvents: Water-d2 ;  0.5 h, 25 °C
Reference
Highly Selective Supramolecular Catalyzed Allylic Alcohol Isomerization
Leung, Dennis H.; Bergman, Robert G.; Raymond, Kenneth N., Journal of the American Chemical Society, 2007, 129(10), 2746-2747

Production Method 4

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Reagents: Bis(2-ethylhexyl)amine Catalysts: p-Toluenesulfonic acid ;  rt
Reference
Preparation of Ultrapure 4-methylpyrazole
, World Intellectual Property Organization, , ,

Production Method 5

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Magnesium oxide
Reference
Process and catalysts for the preparation of enol ethers from acetals or ketals
, European Patent Organization, , ,

Production Method 6

928-55-2 928-55-2
Reaction Conditions
Reference
Advancing the Mechanistic Understanding of an Enantioselective Palladium-Catalyzed Alkene Difunctionalization Reaction
Jensen, Katrina H.; Webb, Jonathan D.; Sigman, Matthew S., Journal of the American Chemical Society, 2010, 132(49), 17471-17482

Production Method 7

928-55-2 928-55-2
Reaction Conditions
Reference
Serum albumin-cleavable protective group and their use in prodrugs
, France, , ,

Production Method 8

928-55-2 928-55-2
Reaction Conditions
Reference
Process for production of unsaturated ether and catalyst used for production of unsaturated ether
, European Patent Organization, , ,

Production Method 9

928-55-2 928-55-2
Reaction Conditions
Reference
Stereocontrolled Synthesis of Plasmalogen-Type Lipids from Glyceryl Ester Precursors
Rui, Yuanjin; Thompson, David H., Journal of Organic Chemistry, 1994, 59(19), 5758-62

Production Method 10

928-55-2 928-55-2
Reaction Conditions
Reference
Preparation of unsaturated compounds by elimination reaction
, United States, , ,

Production Method 11

928-55-2 928-55-2
Reaction Conditions
Reference
Selective hydrogenation on copper chromite catalysts. V. Reactions of allylic alcohols
Hubaut, R.; Daage, M.; Bonnelle, J. P., Applied Catalysis, 1986, 22(2), 243-55

Production Method 12

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Reagents: Neononanoic acid
Reference
Preparation of unsaturated ethers.
, European Patent Organization, , ,

Production Method 13

928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Diiron nonacarbonyl Solvents: Benzene
Reference
An improved method for the efficient conversion of unsaturated alcohols, ethers, and esters to their corresponding aldehydes, ketones, enol ethers, and enol esters
Iranpoor, N.; Imanieh, H.; Forbes, E. J., Synthetic Communications, 1989, 19(17), 2955-61

Production Method 14

928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Iron, di-μ-carbonyldecacarbonyltri-, triangulo Solvents: Hexane
Reference
Dodecacarbonyl triiron, an efficient catalyst for photochemical isomerization of unsaturated alcohols, ethers and ester to their corresponding carbonyl compounds, enol ethers and esters
Iranpoor, Nasser; Mottaghinejad, Enayatolah, Journal of Organometallic Chemistry, 1992, 423(3), 399-404

Production Method 15

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Bis(2-ethylhexyl)amine ;  rt; rt → 160 °C
Reference
Process for preparation of ultrapure 4-methylpyrazole from 1,1,3,3-tetraethoxy-2-methylpropane and hydrazine.
, United States, , ,

Production Method 16

928-55-2 928-55-2
Reaction Conditions
Reference
Reactions of allylic compounds such as allyl alcohols, allyl ethers, and allylamines using trans-Mo(N2)2(Ph2PCH2CH2PPh2)2
Tatsumi, T.; Hashimoto, K.; Tominaga, H.; Mizuta, Y.; Hata, K.; et al, Journal of Organometallic Chemistry, 1983, 252(1), 105-12

Production Method 17

928-55-2 928-55-2
Reaction Conditions
1.1 Catalysts: Grubbs second generation catalyst Solvents: Benzene-d6 ;  1 h, 60 °C
Reference
Production method for fluorine-containing olefin compound
, World Intellectual Property Organization, , ,

Production Method 18

4744-08-5 4744-08-5
928-55-2 928-55-2
Reaction Conditions
Reference
Elimination reactions in the preparation of unsaturated compounds
, Federal Republic of Germany, , ,

Production Method 19

928-55-2 928-55-2
Reaction Conditions
Reference
Preparation of α,β-unsaturated ethers
, Japan, , ,

Production Method 20

928-55-2 928-55-2
Reaction Conditions
Reference
Substituted 2,4-diaminopyrimidines and isoxazole intermediate
, United States, , ,

1-Ethoxyprop-1-ene (Mixture Of Cis And Trans Isomers) Raw materials

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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:928-55-2)Ethyl propenyl ether
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Purity:99.9%
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(CAS:928-55-2)Ethyl propenyl ether
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Purity:99%
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:928-55-2)
SDF436;SFD440;SFD600
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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Suzhou Senfeida Chemical Co., Ltd
(CAS:928-55-2)Ethyl propenyl ether
sfd13916
Purity:99.9%
Quantity:200kg
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